Cas no 2639378-83-7 (rac-methyl 2-(1R,2R)-2-(aminomethyl)cyclopropylacetate)

• Product Name: rac-methyl 2-(1R,2R)-2-(aminomethyl)cyclopropylacetate
• CAS No: 2639378-83-7
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 5640787
• PubChem ID: 165901963
• Update Time: 2023-11-27

rac-methyl 2-(1R,2R)-2-(aminomethyl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• rac-methyl 2-[(1R,2R)-2-(aminomethyl)cyclopropyl]acetate
• EN300-27783891
• 2639378-83-7
• Cyclopropaneacetic acid, 2-(aminomethyl)-, methyl ester, (1S,2S)-
• rac-methyl 2-(1R,2R)-2-(aminomethyl)cyclopropylacetate

• Inchi： 1S/C7H13NO2/c1-10-7(9)3-5-2-6(5)4-8/h5-6H,2-4,8H2,1H3/t5-,6+/m0/s1
• InChI Key： CDEAHGROFNYPNT-NTSWFWBYSA-N
• SMILES： O(C)C(C[C@@H]1C[C@@H]1CN)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.056±0.06 g/cm3(Predicted)
• Boiling Point: 193.2±13.0 °C(Predicted)
• pka: 10.36±0.29(Predicted)